N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-4-methylbenzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-4-methylbenzamide
• InChI: InChI=1S/C20H21NO3S/c1-3-16-6-4-5-7-19(16)21(18-12-13-25(23,24)14-18)20(22)17-10-8-15(2)9-11-17/h4-13,18H,3,14H2,1-2H3
• InChI Key: FALJUYUGADWZFK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=C(C=C3)C
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-4-methylbenzamide, also known as DTTB, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTTB is a heterocyclic compound that contains a thiophene ring and a benzamide moiety. The compound has been synthesized using various methods, and its mechanism of action and biochemical effects have been extensively studied.

Scientific Research Applications

Material Science and Polymer Chemistry One of the studies focuses on the synthesis and characterization of novel aromatic polyimides, using diamines that have a structural resemblance to the mentioned compound. These polyimides exhibit exceptional solubility in organic solvents and display a wide range of thermal degradation temperatures, indicating their potential use in high-performance materials (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005) European Polymer Journal.

Medicinal Chemistry and Pharmacology Research in medicinal chemistry has synthesized derivatives of 2-(3,4-dimethoxyphenyl)ethylamine, highlighting the chemical versatility and potential therapeutic applications of compounds structurally similar to N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-4-methylbenzamide. These studies include the development of compounds with significant anti-ulcer activities, providing insights into the therapeutic potentials of related chemical entities (Hosokami et al., 1992) Chemical & Pharmaceutical Bulletin.

Antimicrobial Research Another study elaborates on the synthesis and antimicrobial screening of thiazolidin-4-one derivatives incorporating a thiazole ring, similar in thematic focus to the exploration of this compound. These derivatives have shown promising antibacterial and antifungal activities, suggesting the utility of structurally related compounds in antimicrobial applications (Desai, Rajpara, & Joshi, 2013) Medicinal Chemistry Research.

Organic Synthesis and Catalysis Research has also explored the palladium iodide catalyzed multicomponent carbonylative approaches to functionalized isoindolinone and isobenzofuranimine derivatives, demonstrating the compound's relevance in the synthesis of complex organic molecules. This research underscores the role of similar compounds in facilitating novel synthetic routes for organic chemists (Mancuso et al., 2014) The Journal of Organic Chemistry.